Cas no 1035840-69-7 (6-Chloro-5-methyl-2-piperidin-4-yl-1,3-benzoxazole)

• Product Name: 6-Chloro-5-methyl-2-piperidin-4-yl-1,3-benzoxazole
• CAS No: 1035840-69-7
• MF: C₁₃H₁₅ClN₂O
• MW: 250.724002122879
• MDL: MFCD09701652
• CID: 1079326
• PubChem ID: 25219077
• Update Time: 2025-04-20

6-Chloro-5-methyl-2-piperidin-4-yl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-methyl-2-(piperidin-4-yl)benzo[d]oxazole
• 6-Chloro-5-methyl-2-piperidin-4-yl-1,3-benzoxazole
• 6-chloro-5-methyl-2-piperidin-4-yl-1,3-benzoxazole(SALTDATA: FREE)
• ALBB-003823
• DTXSID70649187
• DB-359481
• 1035840-69-7
• A907830
• MFCD09701652
• STK502723
• EN300-231523
• LS-01334
• 6-chloro-5-methyl-2-(piperidin-4-yl)-1,3-benzoxazole
• SCHEMBL20135149
• CS-0215278
• AKOS000321594
• 6-chloro-5-methyl-2-piperidin-4-yl-1,3-benzoxazole(SALTDATA

• MDL： MFCD09701652
• Inchi： 1S/C13H15ClN2O/c1-8-6-11-12(7-10(8)14)17-13(16-11)9-2-4-15-5-3-9/h6-7,9,15H,2-5H2,1H3
• InChI Key： KUIHYDOXRHAQST-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC2=C(C=1)OC(C1CCNCC1)=N2

Computed Properties

• Exact Mass: 250.0872908g/mol
• Monoisotopic Mass: 250.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.1Ų